Cas no 588732-60-9 (2-(Methoxy-d3)-3-(1-methylethyl)pyrazine)

• Product Name: 2-(Methoxy-d3)-3-(1-methylethyl)pyrazine
• CAS No: 588732-60-9
• CID: 1066261
• Update Time: 2025-10-29

2-(Methoxy-d3)-3-(1-methylethyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Isopropyl-3-methoxy-d3-pyrazine
• 2-(Methoxy-d3)-3-(1-methylethyl)pyrazine (100μg/ml in Methanol)
• 2-(Methoxy-d3)-3-(1-methylethyl)pyrazine

Experimental Properties

• Solubility: Chloroform (Slightly), Methanol (Slightly)

2-(Methoxy-d3)-3-(1-methylethyl)pyrazine Security Information

• Storage Condition：Refrigerator

Additional information on 2-(Methoxy-d3)-3-(1-methylethyl)pyrazine

2-(Methoxy-d3)-3-(1-methylethyl)pyrazine: A Comprehensive Overview

The compound CAS No. 588732-60-9, also known as 2-(Methoxy-d3)-3-(1-methylethyl)pyrazine, is a fascinating organic molecule with unique structural and chemical properties. This compound belongs to the class of pyrazine derivatives, which have garnered significant attention in recent years due to their diverse applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, featuring a pyrazine ring with specific substituents, makes it a valuable subject for both fundamental and applied research.

The synthesis of 2-(Methoxy-d3)-3-(1-methylethyl)pyrazine involves a series of well-defined chemical reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent advancements in catalytic methods and the use of isotopic labeling (as evidenced by the methoxy-d3 group) have enabled researchers to achieve higher yields and better control over the product's purity. These developments are particularly relevant in the context of isotopic studies, where precise molecular labeling is crucial for accurate analysis.

One of the most intriguing aspects of this compound is its potential application in drug discovery. Pyrazine derivatives are known for their ability to modulate various biological pathways, making them promising candidates for therapeutic agents. For instance, studies have shown that certain pyrazine analogs exhibit potent anti-inflammatory and anticancer properties. The presence of the methoxy group and the 1-methylethyl substituent in 2-(Methoxy-d3)-3-(1-methylethyl)pyrazine further enhances its pharmacological profile, suggesting its potential as a lead compound for drug development.

In addition to its pharmacological applications, this compound has also found utility in materials science. The pyrazine ring's aromaticity and conjugation make it an attractive building block for constructing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). Recent research has demonstrated that incorporating pyrazine derivatives into MOFs can significantly improve their stability and functionality, paving the way for innovative applications in gas storage, catalysis, and sensing technologies.

The study of 2-(Methoxy-d3)-3-(1-methylethyl)pyrazine has also contributed to our understanding of isotopic effects in chemical reactions. The deuterium labeling in the methoxy group provides insights into reaction mechanisms and kinetics, particularly in processes involving hydrogen transfer or bond cleavage. This knowledge is invaluable for optimizing industrial processes and developing more efficient synthetic routes.

In conclusion, CAS No. 588732-60-9, or 2-(Methoxy-d3)-3-(1-methylethyl)pyrazine, represents a versatile compound with multifaceted applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.